Cas no 917873-53-1 (4-p-Tolyl-thiophene-2-carboxylic acid)

• Product Name: 4-p-Tolyl-thiophene-2-carboxylic acid
• CAS No: 917873-53-1
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 2144200
• Update Time: 2023-08-03

4-p-Tolyl-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-p-tolyl-thiophene-2-carboxylic acid
• 4-p-Tolylthiophene-2-carboxylic acid
• WDEDCCFNMBYCNF-UHFFFAOYSA-N
• 4-p-Tolyl-thiophene-2-carboxylic acid

• Inchi： 1S/C12H10O2S/c1-8-2-4-9(5-3-8)10-6-11(12(13)14)15-7-10/h2-7H,1H3,(H,13,14)
• InChI Key： WDEDCCFNMBYCNF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 218.04
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5